Cas no 1807249-72-4 (Methyl 5-cyano-3-difluoromethyl-2-formylbenzoate)

• Product Name: Methyl 5-cyano-3-difluoromethyl-2-formylbenzoate
• CAS No: 1807249-72-4
• MF: C₁₁H₇F₂NO₃
• MW: 239.174989938736
• CID: 4953019
• Update Time: 2025-10-28

Methyl 5-cyano-3-difluoromethyl-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-difluoromethyl-2-formylbenzoate

• Inchi： 1S/C11H7F2NO3/c1-17-11(16)8-3-6(4-14)2-7(10(12)13)9(8)5-15/h2-3,5,10H,1H3
• InChI Key： AACPDJUYNZNBRU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C(=O)OC)C=1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Methyl 5-cyano-3-difluoromethyl-2-formylbenzoate

Comprehensive Overview of Methyl 5-cyano-3-difluoromethyl-2-formylbenzoate (CAS No. 1807249-72-4)

Methyl 5-cyano-3-difluoromethyl-2-formylbenzoate (CAS No. 1807249-72-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique molecular structure featuring a cyano group, a difluoromethyl group, and a formylbenzoate moiety, offers versatile applications due to its reactive functional groups. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in the synthesis of novel heterocyclic compounds and enzyme inhibitors.

The growing interest in Methyl 5-cyano-3-difluoromethyl-2-formylbenzoate is driven by its role as a key intermediate in the development of bioactive molecules. Its difluoromethyl group is particularly noteworthy, as fluorinated compounds are known for their enhanced metabolic stability and bioavailability, making them valuable in medicinal chemistry. Recent studies highlight its utility in designing anticancer agents and antiviral drugs, aligning with the current focus on precision medicine and targeted therapies. Additionally, its cyano group contributes to its reactivity, enabling diverse chemical transformations.

In agrochemical applications, Methyl 5-cyano-3-difluoromethyl-2-formylbenzoate has shown promise as a building block for crop protection agents. The incorporation of fluorine atoms into agrochemicals often improves their efficacy and environmental profile, addressing the global demand for sustainable farming solutions. This compound’s potential to contribute to pest-resistant formulations and herbicide development is a topic of active research, particularly in light of climate change and food security challenges.

From a synthetic chemistry perspective, the compound’s formylbenzoate moiety offers opportunities for further functionalization, making it a valuable tool for organic synthesis. Its compatibility with cross-coupling reactions and nucleophilic substitutions has been explored in academic and industrial settings. Researchers are also investigating its use in catalysis and polymer chemistry, where its structural features could lead to innovative materials with tailored properties.

The commercial availability of Methyl 5-cyano-3-difluoromethyl-2-formylbenzoate (CAS No. 1807249-72-4) has expanded its accessibility to laboratories worldwide. Suppliers often highlight its high purity and stability, which are critical for reproducible results in experimental workflows. As the demand for fluorinated building blocks grows, this compound is poised to play a pivotal role in advancing research across multiple disciplines.

In conclusion, Methyl 5-cyano-3-difluoromethyl-2-formylbenzoate represents a fascinating intersection of chemistry and innovation. Its multifaceted applications in drug discovery, agrochemicals, and material science underscore its importance in modern scientific endeavors. As research continues to uncover its full potential, this compound is likely to remain a focal point for scientists seeking to address some of the most pressing challenges in health and sustainability.